(3-(1H-pyrazol-1-yl)phenyl)(4-((5-methylisoxazol-4-yl)methyl)piperazin-1-yl)methanone
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Description
The compound (3-(1H-pyrazol-1-yl)phenyl)(4-((5-methylisoxazol-4-yl)methyl)piperazin-1-yl)methanone
is a complex organic molecule. It contains a pyrazole ring, which is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms .
Scientific Research Applications
Antibacterial and Antifungal Applications
A study by (Sanjeeva, Reddy, & Venkata, 2022) explored novel pyrazole and isoxazole derivatives for their antibacterial and antifungal properties. These compounds, including variants similar to the specified chemical structure, demonstrated promising activity against various bacteria and fungi.
Structural Characterization and Synthesis
The work by (Lv, Ding, & Zhao, 2013) focused on the synthesis and X-ray structure characterization of novel pyrazole carboxamide derivatives. These studies are crucial for understanding the physical and chemical properties of these compounds, which are essential for their potential application in scientific research.
Molecular Interaction Studies
Research conducted by (Shim et al., 2002) examined the molecular interactions of similar compounds with the CB1 cannabinoid receptor. This type of research is fundamental in drug discovery and development, offering insights into how these compounds interact at the molecular level.
Antimicrobial and Phytotoxic Screening
A study by (Mumtaz et al., 2015) explored the antimicrobial and phytotoxic properties of 1-aryloyl-3,5-diarylpyrazoline derivatives. This research contributes to the understanding of how such compounds can be used in controlling microbial growth and plant toxicity.
Molecular Docking and Biological Evaluation
Research by (Radhika et al., 2020) involved the design, synthesis, and biological evaluation of pyrazoline-incorporated isoxazole derivatives. The study included molecular docking studies, indicating potential applications in drug design and biological activity analysis.
Properties
IUPAC Name |
[4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]-(3-pyrazol-1-ylphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N5O2/c1-15-17(13-21-26-15)14-22-8-10-23(11-9-22)19(25)16-4-2-5-18(12-16)24-7-3-6-20-24/h2-7,12-13H,8-11,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOHVKWMMFTXICC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)CN2CCN(CC2)C(=O)C3=CC(=CC=C3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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